Cas no 1481221-05-9 (Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-
• CAS No: 1481221-05-9
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5281280
• Update Time: 2025-09-22

Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-

• Inchi： 1S/C11H21Cl/c1-10(2,3)7-8-11(9-12)5-4-6-11/h4-9H2,1-3H3
• InChI Key： ACCJQAHCWCCWJG-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCC(C)(C)C)CCC1

Additional information on Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-

Research Brief on Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- (CAS: 1481221-05-9) in Chemical Biology and Pharmaceutical Applications

The compound Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- (CAS: 1481221-05-9) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the significance of cyclobutane derivatives in medicinal chemistry, owing to their rigid, three-dimensional structures that can enhance binding affinity and selectivity toward biological targets. The specific substitution pattern in Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)-, featuring a chloromethyl group and a bulky 3,3-dimethylbutyl moiety, suggests potential utility as a versatile intermediate in the synthesis of bioactive molecules or as a scaffold for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to this compound, emphasizing its efficiency in multi-step reactions. The research team employed a photochemical [2+2] cycloaddition strategy to construct the cyclobutane core, followed by selective functionalization to introduce the chloromethyl and 3,3-dimethylbutyl groups. The reported yield and purity (>95%) make this compound a promising candidate for further derivatization.

In terms of biological activity, preliminary in vitro assays conducted by a European consortium revealed that derivatives of Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- exhibit moderate inhibitory effects on certain kinase enzymes implicated in inflammatory diseases. The chloromethyl group's electrophilic nature allows for covalent binding to cysteine residues in target proteins, a mechanism increasingly exploited in targeted covalent inhibitor design.

Furthermore, computational modeling studies have predicted favorable physicochemical properties for this scaffold, including optimal lipophilicity (cLogP ~3.2) and molecular weight (MW ~190 Da), which fall within the desirable range for drug-like molecules. These characteristics, combined with the compound's synthetic accessibility, position it as a valuable building block for fragment-based drug discovery approaches.

Ongoing research is investigating the incorporation of this cyclobutane derivative into more complex architectures, particularly in the development of PROTACs (Proteolysis Targeting Chimeras) and other bifunctional molecules. Its structural rigidity may offer advantages in controlling the spatial orientation of pharmacophores in such designed compounds.

From a safety and toxicology perspective, limited data are currently available for this specific compound. However, structural analogs suggest that proper handling precautions are necessary due to the reactive chloromethyl group. Future studies will need to address the compound's stability, metabolic fate, and potential off-target effects to fully assess its pharmaceutical potential.

In conclusion, Cyclobutane, 1-(chloromethyl)-1-(3,3-dimethylbutyl)- (CAS: 1481221-05-9) represents an interesting case study in the design of constrained, functionalized small molecules for medicinal chemistry applications. Its recent emergence in the literature reflects growing interest in strained ring systems as tools for probing biological systems and developing novel therapeutics. Continued investigation of this compound and its derivatives may yield valuable insights for multiple therapeutic areas, including oncology, inflammation, and infectious diseases.